Cas no 231953-34-7 (1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE)

1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE structure
231953-34-7 structure
Product Name:1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE
CAS No:231953-34-7
MF:C17H4F26N2O
MW:746.184955596924
CID:912602
PubChem ID:2735832
Update Time:2025-04-19

1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE
    • 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)pyrazol-1-yl]ethanone
    • 1-Acetyl-3,5-bis(tridecafluoro-1-hexyl)pyrazole
    • 1-Acetyl-3,5-bis-(tridecafluoro-1-hexyl)pyrazole
    • A816618
    • 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1-pyrazolyl]ethanone
    • Ethanone, 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]-
    • DTXSID60370978
    • FS-4816
    • 1-(3,5-Bis(perfluorohexyl)-1H-pyrazol-1-yl)ethan-1-one
    • AKOS007930714
    • 1-(3,5-bis(perfluorohexyl)-1H-pyrazol-1-yl)ethanone
    • MFCD01075244
    • J-015026
    • NS00018860
    • 231953-34-7
    • MDL: MFCD01075244
    • Inchi: 1S/C17H4F26N2O/c1-3(46)45-5(7(20,21)9(24,25)11(28,29)13(32,33)15(36,37)17(41,42)43)2-4(44-45)6(18,19)8(22,23)10(26,27)12(30,31)14(34,35)16(38,39)40/h2H,1H3
    • InChI Key: IQHPIVLECIKIGS-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C1=CC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=NN1C(C)=O)(F)F)F

Computed Properties

  • Exact Mass: 745.9908450g/mol
  • Monoisotopic Mass: 745.9908450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 13
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 34.9Ų

1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE Security Information

  • Hazardous Material Identification: Xi

1-ACETYL-3,5-BIS(PERFLUOROHEXYL)PYRAZOLE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
010360-1g
1-Acetyl-3,5-bis(perfluorohexyl)pyrazole
231953-34-7 97%
1g
£28.00 2022-03-01
TRC
A193850-500mg
1-Acetyl-3,5-bis(perfluorohexyl)pyrazole
231953-34-7
500mg
$ 145.00 2022-04-02
TRC
A193850-1000mg
1-Acetyl-3,5-bis(perfluorohexyl)pyrazole
231953-34-7
1g
$ 245.00 2022-04-02
Fluorochem
010360-5g
1-Acetyl-3,5-bis(perfluorohexyl)pyrazole
231953-34-7 97%
5g
£113.00 2022-03-01
Fluorochem
010360-10g
1-Acetyl-3,5-bis(perfluorohexyl)pyrazole
231953-34-7 97%
10g
£190.00 2022-03-01
eNovation Chemicals LLC
Y1240038-1g
Ethanone, 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]-
231953-34-7 97%
1g
$285 2024-06-07
eNovation Chemicals LLC
Y1240038-5g
Ethanone, 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]-
231953-34-7 97%
5g
$940 2024-06-07
1PlusChem
1P002MXX-1g
Ethanone, 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]-
231953-34-7 97%
1g
$139.00 2024-05-24
1PlusChem
1P002MXX-5g
Ethanone, 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]-
231953-34-7
5g
$586.00 2025-02-19
A2B Chem LLC
AB22245-1g
Ethanone, 1-[3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]-
231953-34-7 97%
1g
$108.00 2024-04-20
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd